Cas no 1361606-35-0 (2-Fluoro-3-methoxy-4-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-3-methoxy-4-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361606-35-0
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4923493
• Update Time: 2025-05-24

2-Fluoro-3-methoxy-4-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methoxy-4-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl3FNO/c1-18-11-7(4-5-17-12(11)16)6-2-3-8(13)10(15)9(6)14/h2-5H,1H3
• InChI Key： ROUPXWPESWNRKQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CN=C(C=1OC)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 4.8
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-3-methoxy-4-(2,3,4-trichlorophenyl)pyridine

Comprehensive Overview of 2-Fluoro-3-methoxy-4-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361606-35-0)

2-Fluoro-3-methoxy-4-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361606-35-0) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivatives family, which are known for their versatile applications in drug discovery and material science. The unique structural features of this molecule, including the fluoro and methoxy substituents, as well as the trichlorophenyl moiety, contribute to its distinct chemical properties and potential biological activities.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, making them valuable intermediates in the synthesis of active pharmaceutical ingredients (APIs). Researchers are particularly interested in 2-Fluoro-3-methoxy-4-(2,3,4-trichlorophenyl)pyridine for its potential role in developing novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. The compound's ability to modulate specific enzyme pathways and receptor interactions has also made it a subject of interest in precision medicine.

From an agrochemical perspective, 2-Fluoro-3-methoxy-4-(2,3,4-trichlorophenyl)pyridine is being explored for its potential as a crop protection agent. The trichlorophenyl group is known to exhibit pesticidal activity, while the pyridine core enhances the compound's stability under environmental conditions. This dual functionality positions it as a promising candidate for sustainable agriculture solutions, aligning with the global push for eco-friendly pest control methods.

The synthesis of 2-Fluoro-3-methoxy-4-(2,3,4-trichlorophenyl)pyridine typically involves multi-step organic reactions, including halogenation, methoxylation, and cross-coupling techniques. Advanced chromatographic methods such as HPLC and GC-MS are employed to ensure high purity and accurate characterization. The compound's CAS No. 1361606-35-0 serves as a unique identifier in chemical databases, facilitating its traceability in research and industrial applications.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-Fluoro-3-methoxy-4-(2,3,4-trichlorophenyl)pyridine in drug discovery?" The answer lies in its structural versatility, which allows for molecular modifications to optimize pharmacokinetic profiles. Another trending topic is its potential role in green chemistry, as researchers seek to develop energy-efficient synthesis routes for such high-value intermediates.

In summary, 2-Fluoro-3-methoxy-4-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361606-35-0) represents a cutting-edge compound with broad applications in life sciences and material innovation. Its unique chemical architecture and functional groups make it a focal point for ongoing research, particularly in areas like targeted drug delivery and sustainable agrochemicals. As scientific advancements continue, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in human health and environmental sustainability.